Cas no 57500-53-5 (2-Thiophenecarboxaldehyde, 4-nitro- (6CI,7CI,9CI))

• Product Name: 2-Thiophenecarboxaldehyde, 4-nitro- (6CI,7CI,9CI)
• CAS No: 57500-53-5
• MF: C₅H₃NO₃S
• MW: 157.147219896317
• CID: 947129
• PubChem ID: 818857
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde, 4-nitro- (6CI,7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 4-nitro- (6CI,7CI,9CI)
• 2-Thiophenecarboxaldehyde, 4-nitro-
• 4-nitrothiophene-2-carbaldehyde
• SCHEMBL4094818
• AKOS006279900
• 4-nitro-2-thiophenecarboxaldehyde
• D83395
• BS-51010
• DB-282682
• 57500-53-5
• 4-Nitro-thiophene-2-carbaldehyde
• MFCD01859813
• YVNHJYYUGAEESI-UHFFFAOYSA-N
• 4-nitrothiophene-2-carboxaldehyde
• CS-0008649

• Inchi： 1S/C5H3NO3S/c7-2-5-1-4(3-10-5)6(8)9/h1-3H
• InChI Key： YVNHJYYUGAEESI-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 156.98300
• Monoisotopic Mass: 156.98336413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• PSA: 91.13000
• LogP: 1.99200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes